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Compound of Interest

Compound Name: Ac-Ala-OH-d4

Cat. No.: B12400165

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive Safety Data Sheet (SDS) specifically for Ac-Ala-OH-d4 (N-
Acetyl-L-alanine-d4) was not publicly available at the time of this report. The information
presented herein is a consolidation of data from suppliers of the deuterated compound and a
comprehensive SDS for the non-deuterated analogue, N-Acetyl-L-alanine. The toxicological
properties of the deuterated compound are presumed to be similar to the non-deuterated form,
but this has not been experimentally confirmed. It is imperative to handle this substance with
the care and precautions appropriate for a laboratory chemical of unknown hazards.

Substance Identification and Properties

Ac-Ala-OH-d4 is a deuterated form of N-Acetyl-L-alanine. The substitution of deuterium for
hydrogen can be useful in metabolic studies and as an internal standard in mass spectrometry-
based research.
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Property Value Source

Chemical Name N-Acetyl-DL-alanine-2,3,3,3-d4  C/D/N Isotopes

Ac-DL-Ala-OH-d4, 2-
Synonyms ) o ) C/DIN lIsotopes
Acetamidopropionic Acid-d4

Molecular Formula CDsCD(NHCOCHs)COOH C/DIN lIsotopes
Molecular Weight 135.16 g/mol C/DIN lIsotopes
Appearance White to off-white solid Inferred from analogue
Storage Temperature Room temperature C/DIN Isotopes

Hazard Identification and Classification

Based on information for the non-deuterated N-Acetyl-L-alanine, Ac-Ala-OH-d4 is not
classified as a hazardous substance. However, as with all laboratory chemicals, it should be
handled with care to minimize exposure.

Hazard Class Classification
GHS/OSHA Not a hazardous substance
Transport Non-hazardous for transport

Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of Ac-Ala-OH-
d4 and ensuring laboratory safety.
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Parameter Recommendation

- Use in a well-ventilated area.- Avoid dust
formation.- Wear appropriate personal

Handling protective equipment (PPE), including gloves,
lab coat, and safety glasses.- Avoid contact with

skin, eyes, and clothing.

- Store at room temperature in a dry place.-

Storage . .
Keep container tightly closed.

Incompatibilities - Strong oxidizing agents.

First-Aid Measures

In the event of exposure, follow these first-aid guidelines.

Exposure Route First-Aid Procedure

- Move to fresh air.- If not breathing, give

Inhalation o o o
artificial respiration.- Consult a physician.

- Wash off with soap and plenty of water.-

Skin Contact o
Consult a physician.

- Rinse thoroughly with plenty of water for at

Eye Contact ] o
least 15 minutes and consult a physician.

- Never give anything by mouth to an
Ingestion unconscious person.- Rinse mouth with water.-

Consult a physician.

Experimental Protocols and Workflows

While specific experimental protocols involving Ac-Ala-OH-d4 will vary depending on the
research application, a general workflow for handling powdered chemical reagents is essential
for safety and reproducibility.
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General Workflow for Handling Powdered Ac-Ala-OH-d4
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General laboratory workflow for powdered chemical handling.
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Toxicological Information

No specific toxicological studies have been conducted on Ac-Ala-OH-d4. The information
below is based on the non-deuterated N-Acetyl-L-alanine.

Toxicological Endpoint Result

Acute Toxicity No data available
Skin Corrosion/Irritation No data available
Serious Eye Damage/Irritation No data available
Respiratory or Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Ecological Information

No specific ecological data is available for Ac-Ala-OH-d4. It is expected to have a similar
environmental profile to N-Acetyl-L-alanine. Good laboratory practices should be followed to
prevent release into the environment.

Disposal Considerations

Dispose of waste product and contaminated packaging in accordance with local, state, and
federal regulations. It is recommended to contact a licensed professional waste disposal
service to dispose of this material.

 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety of Ac-Ala-OH-
d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400165#ac-ala-oh-d4-safety-data-sheet-
information]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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